2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C15H19NO2/c1-9-4-3-5-11(10(9)2)14-6-15(7-14,8-14)12(16)13(17)18/h3-5,12H,6-8,16H2,1-2H3,(H,17,18)
• InChI Key: FMBUSUGLPYSHQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C23CC(C2)(C3)C(C(=O)O)N)C
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol

Description

2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, also known as BDPA, is a compound that has been the subject of scientific research due to its potential applications in the field of medicine. BDPA is a derivative of the drug cyclohexylglycine and has been found to exhibit a range of interesting biological properties.

Mechanism of Action

2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is thought to exert its biological effects by acting as a modulator of certain neurotransmitters in the brain, including dopamine and glutamate. It has been found to bind to a specific site on the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been found to exhibit a range of interesting biochemical and physiological effects. It has been shown to increase the activity of certain enzymes involved in the synthesis of neurotransmitters, including tyrosine hydroxylase and glutamate decarboxylase. 2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has also been found to increase the levels of certain neurotransmitters in the brain, including dopamine and GABA.

Advantages and Limitations for Lab Experiments

2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it a useful tool for researchers. However, one limitation is that it can be difficult to obtain sufficient quantities of the compound for use in large-scale experiments.

Future Directions

There are a number of potential future directions for research on 2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid. One area of interest is the development of new derivatives of the compound with improved biological properties. Another area of interest is the investigation of the potential therapeutic applications of 2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid in the treatment of neurological disorders. Finally, there is also potential for the use of 2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid in the development of new drugs for the treatment of other diseases, such as cancer.

Synthesis Methods

The synthesis of 2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid involves the reaction of cyclohexylglycine with 2,3-dimethylphenylacetic acid. The resulting compound is then subjected to a cyclization reaction to form the bicyclic ring system. The final step involves the introduction of an amino group to the molecule, resulting in the formation of 2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid.

Scientific Research Applications

2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been the subject of extensive scientific research due to its potential applications in the field of medicine. It has been found to exhibit a range of interesting biological properties, including the ability to modulate the activity of certain neurotransmitters in the brain. 2-Amino-2-[3-(2,3-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been investigated as a potential treatment for a range of neurological disorders, including Parkinson's disease and schizophrenia.